3-methyl-7-(2-methylallyl)-8-(4-methylpiperazin-1-yl)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 3-methyl-8-(4-methylpiperazin-1-yl)-7-(2-methylprop-2-enyl)purine-2,6-dione
• InChI: InChI=1S/C15H22N6O2/c1-10(2)9-21-11-12(19(4)15(23)17-13(11)22)16-14(21)20-7-5-18(3)6-8-20/h1,5-9H2,2-4H3,(H,17,22,23)
• InChI Key: HUURWUGFTCSRPQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)CN1C2=C(N=C1N3CCN(CC3)C)N(C(=O)NC2=O)C
• Molecular Formula: C15H22N6O2
• Molecular Weight: 318.37 g/mol

Description

3-methyl-7-(2-methylallyl)-8-(4-methylpiperazin-1-yl)-1H-purine-2,6(3H,7H)-dione is a chemical compound that belongs to the class of purine derivatives. This compound has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.

Scientific Research Applications

Receptor Affinity and Pharmacological Evaluation

A series of 8-aminoalkylamino and 8-arylpiperazinylpropoxy derivatives of 7-substituted 1,3-dimethyl-3,7-dihydropurine-2,6-dione were designed as potential ligands for 5-HT1A, 5-HT2A, and 5-HT7 receptors, with a focus on psychotropic activity. These compounds displayed significant affinity and selectivity for these serotonin receptors, with some showing promising antidepressant and anxiolytic properties in animal models. The study highlights the modification of arylalkyl/allyl substituent in position 7 of purine-2,6-dione as a strategic approach to designing new 5-HT ligands with optimized receptor affinity and lower molecular weight (Chłoń-Rzepa et al., 2013).

Versatile Organic Substrates

3-Ylidenepiperazine-2,5-diones, including derivatives similar in structure to 3-methyl-7-(2-methylallyl)-8-(4-methylpiperazin-1-yl)-1H-purine-2,6(3H,7H)-dione, serve as versatile organic substrates in synthetic chemistry. These cyclic dipeptides, which can be synthesized in optically active forms, exhibit reactivity towards various electrophiles, nucleophiles, and radicals, making them useful precursors for the synthesis of natural products, analogues, and interesting amino or keto acid derivatives (Liebscher & Jin, 1999).

Analgesic Activity Evaluation

New 8-methoxy-1,3-dimethyl-2,6-dioxo-purin-7-yl derivatives with terminal carboxylic, ester, or amide moieties, designed for analgesic properties, showed significant activity in in vivo models. This research opens new avenues for the development of analgesic and anti-inflammatory agents, highlighting the potential of purine derivatives as a class of compounds for further pharmacological exploration (Zygmunt et al., 2015).

Molecular Docking and Antitumor Potency

Structural optimization of N2-(4-(4-methylpiperazin-1-yl)phenyl)-N8-phenyl-9H-purine-2,8-diamine derivatives led to significant in vitro antitumor potency against non-small-cell lung cancer cell lines. The study emphasizes the importance of targeting both EGFR-activating and resistance mutations for the development of effective cancer therapeutics. The compound 9e demonstrated potent kinase inhibition and considerable antitumor effects in vivo, showcasing the therapeutic potential of such derivatives (Yang et al., 2012).